Cas no 867130-32-3 (2-(3,4-dimethyl-6-oxo-1,6-dihydropyridazin-1-yl)acetic acid)
2-(3,4-dimethyl-6-oxo-1,6-dihydropyridazin-1-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,4-dimethyl-6-oxopyridazin-1(6H)-yl)acetic acid
- (3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)acetic acid
- 1(6H)-Pyridazineacetic acid, 3,4-dimethyl-6-oxo-
- 2-(3,4-dimethyl-6-oxo-1,6-dihydropyridazin-1-yl)acetic acid
-
- MDL: MFCD18447680
- Inchi: 1S/C8H10N2O3/c1-5-3-7(11)10(4-8(12)13)9-6(5)2/h3H,4H2,1-2H3,(H,12,13)
- InChI Key: AOJREGLGFIIAOD-UHFFFAOYSA-N
- SMILES: C1(C)=NN(CC(O)=O)C(=O)C=C1C
2-(3,4-dimethyl-6-oxo-1,6-dihydropyridazin-1-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B431118-50mg |
2-(3,4-dimethyl-6-oxopyridazin-1(6H)-yl)acetic acid |
867130-32-3 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B431118-100mg |
2-(3,4-dimethyl-6-oxopyridazin-1(6H)-yl)acetic acid |
867130-32-3 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B431118-500mg |
2-(3,4-dimethyl-6-oxopyridazin-1(6H)-yl)acetic acid |
867130-32-3 | 500mg |
$ 230.00 | 2022-06-07 | ||
| Chemenu | CM526811-1g |
2-(3,4-Dimethyl-6-oxopyridazin-1(6H)-yl)acetic acid |
867130-32-3 | 97% | 1g |
$1133 | 2023-03-07 | |
| abcr | AB294554-250 mg |
(3,4-Dimethyl-6-oxo-1(6H)-pyridazinyl)acetic acid; 95% |
867130-32-3 | 250 mg |
€204.20 | 2023-07-20 | ||
| abcr | AB294554-1 g |
(3,4-Dimethyl-6-oxo-1(6H)-pyridazinyl)acetic acid; 95% |
867130-32-3 | 1 g |
€304.50 | 2023-07-20 | ||
| abcr | AB294554-5 g |
(3,4-Dimethyl-6-oxo-1(6H)-pyridazinyl)acetic acid; 95% |
867130-32-3 | 5 g |
€1,045.70 | 2023-07-20 | ||
| eNovation Chemicals LLC | Y1250188-1g |
(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)acetic acid |
867130-32-3 | 95% | 1g |
$265 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1250188-5g |
(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)acetic acid |
867130-32-3 | 95% | 5g |
$975 | 2023-09-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ6030-100MG |
2-(3,4-dimethyl-6-oxo-1,6-dihydropyridazin-1-yl)acetic acid |
867130-32-3 | 95% | 100MG |
¥ 1,280.00 | 2023-04-13 |
2-(3,4-dimethyl-6-oxo-1,6-dihydropyridazin-1-yl)acetic acid Suppliers
2-(3,4-dimethyl-6-oxo-1,6-dihydropyridazin-1-yl)acetic acid Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 2-(3,4-dimethyl-6-oxo-1,6-dihydropyridazin-1-yl)acetic acid
Comprehensive Overview of 2-(3,4-dimethyl-6-oxo-1,6-dihydropyridazin-1-yl)acetic acid (CAS No. 867130-32-3)
2-(3,4-dimethyl-6-oxo-1,6-dihydropyridazin-1-yl)acetic acid (CAS No. 867130-32-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, belongs to the pyridazine derivative family, which is known for its diverse biological activities. Researchers are increasingly exploring its potential applications in drug development, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.
The molecular structure of 2-(3,4-dimethyl-6-oxo-1,6-dihydropyridazin-1-yl)acetic acid features a pyridazine core substituted with methyl groups at the 3 and 4 positions, along with an acetic acid moiety. This configuration imparts both lipophilic and hydrophilic characteristics, making it a versatile intermediate in synthetic chemistry. Recent studies highlight its role as a precursor in the synthesis of more complex molecules, particularly those aimed at modulating enzyme inhibition or receptor binding. Such properties align with current trends in precision medicine and targeted therapy, where researchers seek compounds with high specificity and minimal off-target effects.
In the context of green chemistry and sustainable practices, 2-(3,4-dimethyl-6-oxo-1,6-dihydropyridazin-1-yl)acetic acid has also been evaluated for its environmental footprint. Innovations in synthetic routes, such as catalytic methods or solvent-free reactions, are being explored to reduce waste and energy consumption during its production. This aligns with the growing demand for eco-friendly chemical processes, a topic frequently searched by professionals in the field.
Another area of interest is the compound's potential role in nutraceuticals and functional foods. While not yet widely studied for this application, its structural similarity to bioactive molecules suggests possible benefits in modulating oxidative stress or metabolic regulation. This speculative avenue resonates with the public's increasing focus on natural health products and preventive healthcare, making it a compelling subject for future research.
From an analytical perspective, CAS No. 867130-32-3 presents challenges and opportunities in chromatographic separation and spectroscopic identification. Advanced techniques like HPLC-MS and NMR spectroscopy are often employed to characterize its purity and stability, which are critical for pharmaceutical applications. These methodologies are frequently searched by analytical chemists and quality control professionals, underscoring the compound's relevance in industrial and academic settings.
In summary, 2-(3,4-dimethyl-6-oxo-1,6-dihydropyridazin-1-yl)acetic acid represents a promising candidate for multiple applications, from drug discovery to sustainable chemistry. Its unique structure and functional groups offer a rich platform for innovation, addressing contemporary challenges in healthcare, environmental sustainability, and advanced materials. As research progresses, this compound is likely to remain a focal point for scientists and industry professionals alike.
867130-32-3 (2-(3,4-dimethyl-6-oxo-1,6-dihydropyridazin-1-yl)acetic acid) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)